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Compound of Interest

Compound Name: Tantalum-180

Cat. No.: B1222186 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of all laboratory materials is paramount. This guide provides essential safety and

logistical information for the proper disposal of Tantalum-180 (¹⁸⁰Ta), a substance notable for

its unique nuclear properties. Due to its extremely long half-life, the disposal procedures for

Tantalum-180 are governed by regulations for long-lived radionuclides and Naturally Occurring

Radioactive Materials (NORM).

Understanding Tantalum-180
Tantalum-180 is a naturally occurring metastable isomer of tantalum.[1][2][3] A key

characteristic of Tantalum-180 is its exceptionally long half-life, predicted to be between 10¹⁷

and 10¹⁸ years; its decay has never been experimentally observed.[1] This immense stability

means that for practical purposes of waste management, the strategy of "delay and decay" is

not applicable.

The regulation of radioactive materials in the United States is primarily handled by the Nuclear

Regulatory Commission (NRC) and the Environmental Protection Agency (EPA), with the

Department of Transportation (DOT) overseeing its transport.[4] However, because Tantalum-
180 is a naturally occurring radioactive material, waste containing it may be classified as

NORM or Technologically Enhanced NORM (TENORM). The disposal of NORM is often

regulated at the state level.[5][6][7]

Quantitative Data for Tantalum-180
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The following table summarizes the key radiological data for Tantalum-180. It is important to

note that due to its extremely long half-life, the specific activity of Tantalum-180m is very low.

Property Value Source

Half-life (T½) > 1.2 x 10¹⁵ years [2]

Predicted Half-life 10¹⁷ to 10¹⁸ years [1]

Decay Mode Not Observed [1][3]

Specific Activity
Extremely Low (inversely

proportional to half-life)
N/A

Reportable Quantity
100 Curies (3.7

Terabecquerels)
[8]

Tantalum-180 Disposal Workflow
The proper disposal of Tantalum-180 waste requires a systematic approach, beginning with

characterization and ending with compliant disposal. The following diagram illustrates the

decision-making workflow for laboratory personnel.
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Tantalum-180 Disposal Workflow
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Tantalum-180 Disposal Workflow Diagram
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Detailed Experimental Protocols
The specific experimental protocols for the disposal of Tantalum-180 will be determined by

your institution's Radiation Safety Officer (RSO) and will depend on the waste's classification.

However, the general principles of radioactive waste handling should always be followed.

Step 1: Waste Characterization

Physical Form: Determine if the waste is solid or liquid.

Chemical Composition: Identify any hazardous chemical components. Mixed waste

(containing both radioactive and hazardous chemical components) has more stringent

disposal requirements.

Radiological Survey: Use appropriate radiation detection instruments to estimate the activity

and concentration of Tantalum-180 in the waste.

Step 2: Consultation with RSO

Contact your institution's RSO with the characterization information. The RSO is responsible

for interpreting federal and state regulations and determining the appropriate disposal

pathway.

Step 3: Waste Segregation and Packaging

Based on the RSO's classification, segregate the Tantalum-180 waste from other

radioactive and non-radioactive waste streams.

Use containers specified by the RSO.

Label the container clearly with the radionuclide (¹⁸⁰Ta), activity, date, and any other required

information.

Step 4: Storage

Store the packaged waste in a designated and shielded radioactive material storage area

until it is collected for disposal.
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Step 5: Disposal

The disposal will be managed by the RSO, who will arrange for pickup by a licensed

radioactive waste broker or for disposal through an approved facility. Disposal options for

long-lived radionuclides and NORM may include:

Landfilling: At a specially licensed facility.[5]

Deep-well injection: For liquid waste at a licensed facility.[5]

Geological disposal: For waste with higher concentrations of long-lived radionuclides.[9]

[10]

Important Safety Considerations:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Tantalum-180.

If there is a risk of generating airborne particles (dusts or fumes), additional respiratory

protection may be necessary.

Practice ALARA (As Low As Reasonably Achievable) principles to minimize radiation

exposure.

By adhering to these procedures and working closely with your institution's Radiation Safety

Officer, you can ensure the safe and compliant disposal of Tantalum-180 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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